Cas no 2284-32-4 (Estra-1,3,5(10)-triene-3,16,17-triol,3,16,17-triacetate, (16a,17b)-)

Estra-1,3,5(10)-triene-3,16,17-triol,3,16,17-triacetate, (16a,17b)- Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-3,16,17-triol,3,16,17-triacetate, (16a,17b)-
• 1,3,5(10)-ESTRATRIEN-3,16A,17B-TRIOL 3,16,17-TRIACETATE
• 3,16α,17β-estriol triacetate
• Estriol 3,16α,17β-Triacetate
• (17beta)-estra-1,3,5(10)-triene-3,16,17-triyl triacetate
• Estra-1,3,5(10)-triene-3,16-alpha,17-beta-triol, triacetate (ester)
• Estriol, triacetate
• Oestriol triacetate
• Estriol 3,16a,17b-Triacetate
• [(8R,9S,13S,14S,16R,17R)-3,17-diacetyloxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-16-yl] acetate
• UNII-Y14M23K44M
• DTXSID90945537
• Estriol triacetate
• ESTRIOL TRIACETATE [MI]
• Estra-1,3,5(10)-triene-3,16,17-triol, triacetate, (16.alpha.,17.beta.)-
• Q27294123
• Estriol 3,16.alpha.,17.beta.-triacetate
• Estriol 3,16,17-triacetate
• [(8R, 9S, 13S, 14S, 16R, 17R)-3, 17-diacetyloxy-13-methyl-6, 7, 8, 9, 11, 12, 14, 15, 16, 17-decahydrocyclopenta[a]phenanthren-16-yl] acetate
• DKZPDNPWKHTWCC-YYTJJFCCSA-N
• 2284-32-4
• Estra-1,3,5(10)-triene-3,16-.alpha.,17-.beta.-triol, triacetate
• ESTRA-1,3,5(10)-TRIENE-3,16,17-TRIOL, 3,16,17-TRIACETATE, (16.ALPHA.,17.BETA.)-
• Estra-1,3,5(10)-triene-3,16,17-triol, triacetate, (16a,17b)-
• 16,17-Bis(acetyloxy)estra-1,3,5(10)-trien-3-yl acetate #
• Y14M23K44M
• SCHEMBL2519920
• +Expand

• InChIKey： DKZPDNPWKHTWCC-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H30O6/c1-13(25)28-17-6-8-18-16(11-17)5-7-20-19(18)9-10-24(4)21(20)12-22(29-14(2)26)23(24)30-15(3)27/h6,8,11,19-23H,5,7,9-10,12H2,1-4H3
• SMILES： CC(OC1C=CC2C3CCC4(C(C(CC4C3CCC=2C=1)OC(=O)C)OC(=O)C)C)=O

Computed Properties

• Exact Mass: 414.2043
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 414.204239
• Heavy Atom Count: 30
• Complexity: 704
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 78.9

Experimental Properties

• LogP: 3.94130
• PSA: 78.9
• Refractive Index: 1.558
• Boiling Point: 509.5°Cat760mmHg
• Flash Point: 218.9°C
• Density: 1.22